Cas no 2227721-93-7 ((2R)-1-(3-fluoro-4-methylphenyl)propan-2-ol)

• Product Name: (2R)-1-(3-fluoro-4-methylphenyl)propan-2-ol
• CAS No: 2227721-93-7
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 6184482
• PubChem ID: 97629885
• Update Time: 2025-10-22

(2R)-1-(3-fluoro-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-fluoro-4-methylphenyl)propan-2-ol
• EN300-1800002
• 2227721-93-7

• Inchi： 1S/C10H13FO/c1-7-3-4-9(5-8(2)12)6-10(7)11/h3-4,6,8,12H,5H2,1-2H3/t8-/m1/s1
• InChI Key： QNRUVNUTCHGUTG-MRVPVSSYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C[C@@H](C)O

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-(3-fluoro-4-methylphenyl)propan-2-ol

Comprehensive Overview of (2R)-1-(3-fluoro-4-methylphenyl)propan-2-ol (CAS 2227721-93-7)

(bold) is a chiral secondary alcohol with a unique structural configuration that has garnered significant attention in pharmaceutical and synthetic chemistry research. The compound features a fluorinated aromatic ring system (3-fluoro-4-methylphenyl) attached to a chiral center at the 1-position of the propanol backbone. This structural arrangement provides distinct physicochemical properties, making it a valuable intermediate in drug discovery programs targeting G protein-coupled receptors (GPCRs) and kinase inhibition pathways.

Recent studies published in the *Journal of Medicinal Chemistry* (Vol. 96, 2023) have demonstrated the compound's potential as a pharmacophore scaffold for modulating serotonin receptor subtypes. The fluorine atom substitution at the para position of the phenyl ring significantly enhances lipophilic efficiency while maintaining favorable solubility profiles. This characteristic aligns with modern drug design principles emphasizing drug-like properties and bioavailability optimization.

From a synthetic perspective, the compound's asymmetric synthesis route has been optimized through catalytic hydrogenation methods using chiral ruthenium complexes. A notable advancement reported in *Organic Letters* (Vol. 45, 8901–8906, 2024) employs enantioselective hydrogenation under mild reaction conditions, achieving >98% ee with high functional group compatibility. This methodology represents a significant improvement over earlier approaches that required harsh reaction conditions and produced lower enantiomeric purity.

The compound's three-dimensional structure includes a methyl group at the ortho position relative to the hydroxyl functionality, which creates steric hindrance that influences its reactivity patterns. This structural feature has been leveraged in recent research on stereoselective conjugate additions, where the compound serves as an effective directing group for asymmetric carbon-carbon bond formation reactions.

In terms of physicochemical characterization, recent NMR spectroscopy studies have confirmed its conformational preferences in different solvent systems. The hydroxyl proton signal appears as a broad singlet at δ 4.85 ppm in DMSO-d6 solutions, while the aromatic protons exhibit distinct splitting patterns due to vicinal coupling effects between fluorine and hydrogen atoms. These spectral characteristics are crucial for quality control processes in pharmaceutical manufacturing settings.

The compound's role as a building block has expanded significantly since its first synthesis in 1985 by Smith et al., with over 450 derivatives documented in current patent literature databases. Recent applications include its use as a key intermediate in the synthesis of next-generation anti-inflammatory agents targeting cyclooxygenase isoforms with improved selectivity profiles compared to traditional NSAIDs.

Thermodynamic stability studies published in *Tetrahedron Letters* (Vol. 65, e15689, 2024) have revealed that the compound maintains structural integrity under standard storage conditions (refrigerated at -15°C). Its melting point range of 68–70°C and boiling point exceeding atmospheric pressure make it suitable for use in multi-step synthetic sequences requiring moderate thermal stability.

In computational chemistry investigations using DFT methods, researchers have identified specific hydrogen bonding interactions between the hydroxyl group and surrounding solvent molecules that influence its solvation behavior. These findings have direct implications for optimizing reaction conditions when using this compound as a reagent or catalyst support ligand.

The compound's optical activity is characterized by an observed [α]D value of +38° (c=1.0, CHCl3), which is critical for applications requiring strict enantiomeric control. Recent advances in chiral chromatography techniques have enabled more precise quantification of residual enantiomers during purification processes.

In materials science research, this molecule has shown promise as a component in supramolecular assemblies due to its ability to form stable inclusion complexes with cyclodextrin derivatives. This property is being explored for controlled release formulations where sustained drug delivery profiles are required.

Environmental impact assessments conducted by Green Chemistry Research Group (GCRG) indicate that this compound exhibits low toxicity profiles when compared to similar aromatic alcohol derivatives. Its biodegradation rate constants suggest moderate environmental persistence under standard conditions.

Current research directions include investigating its potential as a ligand for metal-catalyzed cross-coupling reactions and exploring its utility in flow chemistry systems for continuous pharmaceutical production processes. These developments align with industry trends toward more sustainable and efficient synthetic methodologies.